BENGHE Validation & Comparative

Check Availability & Pricing

performance evaluation of Morwet EFW in
different pesticide formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Morwet EFW

Cat. No.: B1166135

Morwet EFW: A Performance Evaluation in
Pesticide Formulations

Morwet EFW, a sodium alkyl naphthalene sulfonate blend, is a widely recognized wetting
agent in the agrochemical industry, particularly valued for its performance in solid formulations
such as wettable powders (WP) and water-dispersible granules (WDG). Its primary function is
to facilitate the rapid wetting and dispersion of pesticide particles when mixed with water,
ensuring a uniform spray suspension for effective application. This guide provides a
comparative overview of Morwet EFW's performance against other common wetting and
dispersing agents used in various pesticide formulations, supported by available experimental
data and standardized testing protocols.

Executive Summary

Morwet EFW is an anionic surfactant known for its excellent wetting properties.[1][2] It is
frequently used in conjunction with a dispersant, most notably Morwet D-425, a naphthalene
sulfonate condensate, to achieve optimal performance in solid pesticide formulations.[3]
Recommended concentrations typically range from 1-2% Morwet EFW with 2-3% Morwet D-
425 in WP formulations, and slightly higher at 2-3% Morwet EFW with 3-5% Morwet D-425 for
WDG applications.[3] Key alternatives to Morwet EFW include other alkyl naphthalene
sulfonates, alcohol ethoxylates, and block copolymers. In the broader context of formulation,
dispersant choice is also critical, with lignosulfonates and polycarboxylates serving as
alternatives to naphthalene sulfonate condensates.
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Performance Data of Morwet EFW

Quantitative data from the manufacturer, Nouryon, provides key performance indicators for
Morwet EFW powder.

Performance Metric Test Method Result

_ _ Draves Wetting Test (0.1%
Wetting Time ) 17 seconds[4][5]
concentration at 25°C)

Du Noly Ring Method (0.1%

Surface Tension concentration at 25°C, DIN 32 mN/m[4]
53914)

Active Content Not specified > 95.0%][4]

pH 5% in water 7.5-10.0[4]

Appearance at 25°C Powder[4]

Moisture Not specified < 2.0%[4]

Comparative Analysis with Alternative Wetting
Agents

A direct quantitative comparison with alternative wetting agents is challenging due to the lack of
publicly available, standardized comparative studies. Performance is highly dependent on the
specific active ingredient, co-formulants, and the overall formulation matrix. However, a
qualitative and functional comparison can be drawn based on available literature.
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Wetting Agent Class

Product Examples

Key Characteristics &
Performance
Considerations

Alkyl Naphthalene Sulfonates

Morwet EFW, Morwet DB,
Morwet IP, Morwet 3028

Morwet EFW: Benchmark for
fast wetting.[4][5] Morwet DB:
Suited for low active ingredient
concentration systems.[3]
Morwet IP: Offers reduced
foaming.[3] Morwet 3028:
Designed to improve granule
disintegration in high active
concentration systems.[3]
Generally effective and

versatile wetting agents.[6][7]

[8]

Alcohol Ethoxylates

Ethylan® NS 500 LQ

Non-ionic surfactants often
used in Suspension
Concentrates (SC).[3] Can be
effective at lower
concentrations (e.g., 1% w/w).
[3] Some studies suggest they
can be more prone to causing
phytotoxicity on certain crops

compared to other surfactant

types.

Block Copolymers

Pluronics®, Tergitol™ XJ

Non-ionic surfactants also

used in SC formulations.[3]
Known for their emulsifying
and dispersing properties in

addition to wetting.

The Role of Dispersants in Formulation

Performance
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While Morwet EFW provides the initial wetting, the long-term stability and performance of the
pesticide suspension are heavily reliant on the dispersant. The choice of dispersant can
influence suspensibility, milling efficiency, and hard water tolerance.
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Dispersant Class

Product Examples

Key Characteristics &
Performance
Considerations

Naphthalene Sulfonate

Condensates

Morwet D-425, Morwet D-809

Morwet D-425: Industry
standard, effective with a wide
range of active ingredients.[3]
Morwet D-809: Offers high
performance in hard water
conditions.[3] Blends of alkyl
naphthalene sulfonate
condensates and
lignosulfonates can show
synergistic performance

improvements.[9]

Lignosulfonates

Various

A byproduct of the paper
industry, offering a more
sustainable and cost-effective
option.[10][11] They function
through both electrostatic
repulsion and steric hindrance.
[10] Can sometimes lead to
increased viscosity in

suspension concentrates.[9]

Polycarboxylates

Agrilan® 700, Agrilan® 789

Can be used to produce white
WDG formulations, as they do
not impart the brownish color
sometimes associated with
Morwet dispersants.[3] The
hydrophilic/hydrophobic
balance of polycarboxylates
can significantly influence the
disintegration performance of
WDGs.
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Experimental Protocols

Standardized methods are crucial for evaluating the performance of wetting agents and
dispersants in pesticide formulations. The following are key experimental protocols.

Wetting Time of Wettable Powders (CIPAC MT 53.3)

This method determines the time it takes for a weighed amount of a wettable powder to
become completely wetted when dropped into water from a specified height.

Apparatus:

250 mL beaker

Spatula

Stopwatch

Balance

Procedure:

Add 100 mL of water to the 250 mL beaker.

Weigh a specified amount of the wettable powder (e.g., 5 g).

Drop the powder from a height of 10 cm onto the surface of the water.

Start the stopwatch immediately.

Record the time taken for the powder to become completely wetted, without swirling.

Suspensibility of Water Dispersible Granules and
Wettable Powders (ASTM E1673)

This test method measures the percentage of a pesticide formulation that remains suspended
in water after a specified time.

Apparatus:
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e 250 mL graduated cylinder with a ground glass stopper

o Constant temperature water bath

e Pipette

o Evaporating dish

e Oven

e Balance

Procedure:

Prepare a suspension of the pesticide formulation in the graduated cylinder with water of a
specified hardness.

» Bring the cylinder to the specified temperature (e.g., 30°C) in the water bath.
« Invert the cylinder 30 times and place it back in the water bath.
o After a specified time (e.g., 30 minutes), pipette out the top 9/10ths of the suspension.

o Evaporate the water from the remaining 1/10th of the suspension in a pre-weighed
evaporating dish.

e Dry the residue in an oven and weigh.

o Calculate the percent suspensibility based on the weight of the active ingredient in the initial
sample and the residue.

Visualizing Formulation and Evaluation Workflows

The following diagrams illustrate the key relationships and processes in pesticide formulation
and evaluation.
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Components of a typical solid pesticide formulation.
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(CIPAC MT 53.3)
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Performance Data
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Workflow for evaluating pesticide formulation performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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